Desmethyldoxepin solution, cis/trans, 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material

Specification

• CAS No.: 58534-46-6
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol
• IUPAC Name: (3Z)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)-N-methylpropan-1-amine
• Standard InChI: InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10-
• Standard InChI Key: HVKCEFHNSNZIHO-YBEGLDIGSA-N
• Isomeric SMILES: CNCC/C=C\1/C2=CC=CC=C2COC3=CC=CC=C31
• SMILES: CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31
• Canonical SMILES: CNCCC=C1C2=CC=CC=C2COC3=CC=CC=C31

Introduction

The importance of certified reference materials like desmethyldoxepin solution in analytical chemistry cannot be overstated. These materials ensure the reliability, accuracy, and reproducibility of analytical methods across different laboratories and testing conditions. In the specific case of desmethyldoxepin, this reference solution enables researchers and forensic toxicologists to develop and validate methods for detecting and quantifying the compound in biological samples, which is crucial for therapeutic drug monitoring, clinical research, and forensic investigations.

Desmethyldoxepin (CAS No. 58534-46-6) has the molecular formula C18H19NO and a molecular weight of 265.3 g/mol. Its IUPAC name is (3Z)-3-(6H-benzo[c]benzoxepin-11-ylidene)-N-methylpropan-1-amine, which reflects its complex tricyclic structure. The compound exists as both cis and trans isomers, which are included in the certified reference solution. This isomeric mixture is important for analytical purposes, as both forms may be present in biological samples after doxepin metabolism.

The structural characteristics of desmethyldoxepin contribute to its physical properties, including solubility, stability, and spectroscopic profile. These properties influence the compound's behavior in analytical procedures and must be considered when developing methods for its detection and quantification. The solution's methanol base provides excellent solubility and stability for the compound, making it suitable for long-term storage under appropriate conditions.

The table below provides comprehensive information about the chemical composition and properties of the desmethyldoxepin certified reference material:

Parameter	Specification
CAS Number	58534-46-6
Product Name	Desmethyldoxepin solution, cis/trans, 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material
Molecular Formula	C18H19NO
Molecular Weight	265.3 g/mol
IUPAC Name	(3Z)-3-(6H-benzo[c]benzoxepin-11-ylidene)-N-methylpropan-1-amine
Standard InChI	InChI=1S/C18H19NO/c1-19-12-6-10-16-15-8-3-2-7-14(15)13-20-18-11-5-4-9-17(16)18/h2-5,7-11,19H,6,12-13H2,1H3/b16-10-
Standard InChIKey	HVKCEFHNSNZIHO-YBEGLDIGSA-N
Concentration	1.0 mg/mL
Solvent	Methanol
Package	Ampule of 1 mL
Isomeric Form	Mixture of cis/trans isomers
Common Synonyms	Demethyldoxepin, nordoxepin

In analytical chemistry, desmethyldoxepin solution serves as a primary standard for method development, validation, and calibration. The certified reference material is essential for establishing analytical methods with high accuracy, precision, and reliability. Laboratories use this standard to develop chromatographic methods, including liquid chromatography-mass spectrometry (LC-MS) procedures for detecting and quantifying desmethyldoxepin in various matrices.

The reference material enables analysts to create calibration curves, determine method limits of detection and quantification, and assess method recovery and accuracy. For instance, in the development of a sensitive LC-MS/MS method for the simultaneous determination of doxepin and desmethyldoxepin in plasma, researchers achieved a mean recovery of 75% for desmethyldoxepin with a lower limit of quantification at 0.178 ng/mL using a 0.5 mL plasma sample. This level of sensitivity and accuracy would not be possible without high-quality certified reference materials.

In clinical and forensic settings, desmethyldoxepin solution is critical for monitoring drug compliance and detecting drug abuse. The certified reference material enables the development of methods for therapeutic drug monitoring, which is essential for ensuring patient compliance with prescribed doxepin regimens and for optimizing dosage based on individual metabolism patterns.

The effective utilization of desmethyldoxepin certified reference material requires sophisticated analytical techniques capable of detecting and quantifying the compound with high sensitivity and specificity. Various instrumental methods have been developed and validated for this purpose, with liquid chromatography coupled to mass spectrometry emerging as the gold standard.

Liquid Chromatography-Mass Spectrometry Methods

A sensitive method for the simultaneous determination of doxepin and its active metabolite desmethyldoxepin in plasma has been established using high-performance liquid chromatographic separation with tandem mass spectrometric detection (LC-MS/MS). This method involves extraction of samples with hexane-isoamyl alcohol, followed by separation on a Phenomenex Luna C18 column using a mobile phase consisting of methanol-water-formic acid (600:400:0.5, v/v) at a flow rate of 0.25 mL/min.

Detection is achieved using a mass spectrometer operating in multiple reaction monitoring mode, monitoring the transition of the protonated molecular ions m/z 280.2, 266.2, and 250.1 to the product ions m/z 107.1, 107.1, and 191.0 for doxepin, desmethyldoxepin, and the internal standard (benzoctamine-HCl), respectively. This method demonstrates the high specificity and sensitivity that can be achieved using modern analytical instrumentation in conjunction with certified reference materials.

Sample Preparation and Extraction Techniques

Effective sample preparation is crucial for achieving high sensitivity and specificity in the analysis of desmethyldoxepin in biological matrices. Various extraction techniques have been employed, including liquid-liquid extraction with hexane-isoamyl alcohol, which has shown good recovery rates for desmethyldoxepin (approximately 75%). The choice of extraction method depends on the sample matrix, required sensitivity, and available instrumentation.

The development and application of analytical methods using desmethyldoxepin certified reference material have yielded significant research findings, particularly in the field of forensic toxicology. These advances have enhanced the ability to detect and quantify tricyclic antidepressants and their metabolites in various biological matrices, with important implications for both clinical and forensic investigations.

Research utilizing desmethyldoxepin certified reference material has demonstrated impressive advances in method sensitivity. The LC-MS/MS method described by researchers achieved a lower limit of quantification of 0.178 ng/mL for desmethyldoxepin using only 0.5 mL of plasma. This level of sensitivity is crucial for detecting the compound in biological samples collected hours or days after drug administration, which is often the case in forensic investigations.

The improved detection capabilities enabled by certified reference materials are particularly important in cases of drug-facilitated crimes, where the perpetrator may administer a low dose of a drug to incapacitate the victim. In such cases, the window for detection may be limited, and highly sensitive methods are required to identify the substances involved. The analysis of samples collected during investigation of drug-facilitated sexual assault must be performed by well-trained staff in an appropriate forensic toxicology laboratory using validated analytical procedures capable of detecting these drugs and their metabolites with the highest possible sensitivity.

Desmethyldoxepin certified reference material has facilitated research into the metabolism and pharmacokinetics of doxepin, enhancing understanding of how the drug is processed in the human body. Such studies are important for therapeutic drug monitoring, as they provide insights into the relationship between dosage, blood concentrations, and clinical effects.

The significance of this reference material extends beyond purely analytical considerations to encompass important clinical and forensic applications. In clinical settings, methods developed using this standard enable therapeutic drug monitoring and optimization of doxepin therapy. In forensic contexts, the ability to accurately detect and quantify desmethyldoxepin contributes to investigations of drug-facilitated crimes, overdoses, and other cases where toxicological evidence is crucial.